2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole

• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]-5-methyl-1,3,4-thiadiazole
• InChI: InChI=1S/C11H12N2OS2/c1-8-12-13-11(16-8)15-7-9-3-5-10(14-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key: HMCCHVYNMLLOOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC=C(C=C2)OC
• Molecular Formula: C11H12N2OS2
• Molecular Weight: 252.4 g/mol

Description

2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole is a chemical compound that belongs to the family of thiadiazoles. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole is not fully understood, but it is believed to act by inhibiting various cellular pathways involved in cancer cell growth and proliferation. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole in lab experiments is its relatively low toxicity compared to other anti-cancer agents. It is also relatively easy to synthesize and has a high degree of purity. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for research on 2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole. One area of interest is its potential as a therapeutic agent for neurological disorders, particularly Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as an antibacterial and antifungal agent. Additionally, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole involves the reaction of 4-methoxybenzyl chloride with thiosemicarbazide in the presence of sodium hydroxide. The resulting product is then treated with methyl iodide to obtain the final compound. The synthesis method is relatively simple and efficient, making it a popular choice for researchers.

Scientific Research Applications

2-[(4-methoxybenzyl)thio]-5-methyl-1,3,4-thiadiazole has a wide range of scientific research applications. It has been extensively studied for its potential as an anti-cancer agent, with promising results in preclinical studies. It has also been investigated for its antibacterial, antifungal, and anti-inflammatory properties. Furthermore, it has been shown to have potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.